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Compound of Interest

Compound Name:
Desmethylene paroxetine

hydrochloride

Cat. No.: B593074 Get Quote

Essential Safety and Handling Guide for
Desmethylene Paroxetine Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the handling of Desmethylene paroxetine hydrochloride, a major metabolite

of the antidepressant Paroxetine. The following procedures are based on the safety data for

Paroxetine hydrochloride and should be implemented to minimize risk and ensure a safe

laboratory environment.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Desmethylene paroxetine
hydrochloride is presented below.
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Property Value

Molecular Formula C₁₈H₂₁ClFNO₃[1]

Molecular Weight 353.82 g/mol [2]

Appearance Yellow Solid[3]

Melting Point 104-107 °C[1]

Boiling Point 509.6 ± 50.0 °C (Predicted)[1]

Density 1.233 ± 0.06 g/cm³ (Predicted)[1]

Solubility DMSO (Slightly), Methanol (Slightly)[1]

Storage Temperature -20°C Freezer[1] or 2-8°C Refrigerator[3]

Personal Protective Equipment (PPE)
To ensure personal safety when handling Desmethylene paroxetine hydrochloride, the

following personal protective equipment is mandatory.

1. Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) approved eye protection.

2. Skin Protection:

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat, and for larger quantities, consider a disposable laboratory

coat or coverall of low permeability.

3. Respiratory Protection:

In cases of inadequate ventilation or when dust formation is likely, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.
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Operational Plans: Handling and Storage
Strict adherence to the following operational procedures will minimize exposure and ensure

safe handling.

Handling:

Handle in a well-ventilated area, preferably in a laboratory fume hood.

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage:

Keep the container tightly closed in a dry and well-ventilated place.

Store at the recommended temperature (-20°C or 2-8°C) and protect from light.

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

1. Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids.

Seek medical attention.

2. Skin Contact:

Wash off immediately with plenty of soap and water.

Remove contaminated clothing.
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If skin irritation persists, seek medical attention.

3. Inhalation:

Move the person to fresh air.

If breathing is difficult, give oxygen.

Seek medical attention if symptoms occur.

4. Ingestion:

Clean mouth with water and drink plenty of water afterward.

Do NOT induce vomiting.

Seek immediate medical attention.

5. Spills:

For minor spills, use appropriate personal protective equipment, sweep up the material, and

place it in a suitable container for disposal. Avoid generating dust.

For major spills, evacuate the area and follow institutional emergency protocols.

Disposal Plan
All waste materials should be handled as hazardous waste and disposed of in accordance with

federal, state, and local environmental regulations.

Dispose of the substance and its container at a licensed hazardous-waste disposal plant.

Do not allow the product to enter drains or waterways.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling Desmethylene
paroxetine hydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of Desmethylene Paroxetine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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